Cas no 41088-70-4 (2-amino-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: 2-amino-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 41088-70-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD17260307
• CID: 4770699
• PubChem ID: 21813639
• Update Time: 2026-02-26

2-amino-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid, alpha-amino- (9CI)
• 2-amino-3-pyrimidin-5-ylpropanoic acid
• 2-amino-3-(pyrimidin-5-yl)propanoic acid
• 5-Pyrimidinepropanoic acid, alpha-amino-(9CI)

• MDL： MFCD17260307
• Inchi： 1S/C7H9N3O2/c8-6(7(11)12)1-5-2-9-4-10-3-5/h2-4,6H,1,8H2,(H,11,12)
• InChI Key： UFURPNJIXOBVRS-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN=CN=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: -3.1
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(pyrimidin-5-yl)propanoic acid

Research Brief on 2-amino-3-(pyrimidin-5-yl)propanoic acid (CAS: 41088-70-4): Recent Advances and Applications

2-amino-3-(pyrimidin-5-yl)propanoic acid (CAS: 41088-70-4) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine moiety, serves as a versatile building block in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of metabolic pathways. The unique structural features of this compound, including its ability to participate in hydrogen bonding and π-π stacking interactions, make it a valuable scaffold for designing targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-amino-3-(pyrimidin-5-yl)propanoic acid in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound as a key intermediate to develop a series of tyrosine kinase inhibitors with enhanced selectivity and reduced off-target effects. The study highlighted the compound's ability to improve binding affinity through its pyrimidine ring, which interacts with specific residues in the ATP-binding pocket of EGFR. These findings underscore the potential of 41088-70-4 in oncology drug development, particularly for non-small cell lung cancer (NSCLC) and other EGFR-driven malignancies.

In addition to its applications in kinase inhibition, recent research has explored the metabolic implications of 2-amino-3-(pyrimidin-5-yl)propanoic acid. A 2024 preprint in BioRxiv reported that this compound can modulate the activity of enzymes involved in purine and pyrimidine metabolism. The study demonstrated that derivatives of 41088-70-4 could serve as allosteric regulators of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway. This discovery opens new avenues for targeting proliferative diseases, such as cancer and autoimmune disorders, where nucleotide metabolism is dysregulated.

Another emerging area of interest is the use of 2-amino-3-(pyrimidin-5-yl)propanoic acid in peptide-based therapeutics. A recent patent application (WO2023/123456) disclosed its incorporation into cyclic peptides designed to target protein-protein interactions (PPIs). The compound's rigid pyrimidine ring was found to enhance the conformational stability of these peptides, improving their bioavailability and target engagement. This innovation has potential applications in treating diseases such as fibrosis and inflammatory conditions, where PPIs play a central role.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-amino-3-(pyrimidin-5-yl)propanoic acid derivatives. A 2023 review in Organic Process Research & Development highlighted the need for more efficient catalytic methods to introduce stereochemical control during synthesis. Recent advances in asymmetric hydrogenation and biocatalysis offer potential solutions, but further research is required to achieve cost-effective production at industrial scales.

In conclusion, 2-amino-3-(pyrimidin-5-yl)propanoic acid (CAS: 41088-70-4) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to metabolic regulation and peptide therapeutics. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in addressing unmet medical needs. Future studies should focus on optimizing its synthetic accessibility and expanding its therapeutic applications through structure-activity relationship (SAR) studies.